Cas no 82602-75-3 (3-(2-hydroxypropyl)-L-histidine)

• Product Name: 3-(2-hydroxypropyl)-L-histidine
• CAS No: 82602-75-3
• MF: C₉H₁₅N₃O₃
• MW: 213.233701944351
• CID: 1806391
• PubChem ID: 187333
• Update Time: 2025-04-21

3-(2-hydroxypropyl)-L-histidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-hydroxypropyl)-L-histidine
• 82602-75-3
• 3-(2-Hydroxypropyl)histidine
• (2S)-2-Amino-3-(1-(2-hydroxypropyl)-1H-imidazol-5-yl)propanoic acid
• (2S)-2-Amino-3-(3-(2-hydroxypropyl)imidazol-4-yl)propanoic acid
• DTXSID601002813

• Inchi： 1S/C9H15N3O3/c1-6(13)4-12-5-11-3-7(12)2-8(10)9(14)15/h3,5-6,8,13H,2,4,10H2,1H3,(H,14,15)/t6?,8-/m0/s1
• InChI Key： GKPWABJGBGSNFW-XDKWHASVSA-N
• SMILES： OC(C)CN1C=NC=C1C[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 213.11134135g/mol
• Monoisotopic Mass: 213.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.6
• Topological Polar Surface Area: 101Ų